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Compound of Interest

Compound Name: 1,1-Diethoxynonane-d10

Cat. No.: B15561220 Get Quote

For researchers, scientists, and professionals in drug development, the precise quantification

of analytes is paramount. Deuterated internal standards play a crucial role in achieving

accurate and reliable results in mass spectrometry-based assays. This technical guide provides

an in-depth overview of 1,1-Diethoxynonane-d10, a deuterated analog of 1,1-diethoxynonane,

focusing on its commercial availability through custom synthesis and its application as an

internal standard.

While direct commercial suppliers of 1,1-Diethoxynonane-d10 are not readily found, several

reputable companies specialize in the custom synthesis of stable isotope-labeled compounds.

These organizations possess the expertise to synthesize 1,1-Diethoxynonane-d10 to meet

specific research requirements for purity and isotopic enrichment.

Commercial Availability: Custom Synthesis
Suppliers
Researchers seeking to procure 1,1-Diethoxynonane-d10 will likely need to engage with a

company that offers custom synthesis of deuterated compounds. The following table

summarizes key information for prominent suppliers in this field.
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Supplier Name Specialization Key Services Website

Toronto Research

Chemicals

Custom synthesis of

complex organic

chemicals and stable

isotope-labeled

compounds.[1][2][3]

Offers a broad range

of deuterated

materials and can

undertake production

of new and known

compounds upon

customer request.[1]

[3]

--INVALID-LINK--

Cambridge Isotope

Laboratories, Inc.

(CIL)

Leading manufacturer

of stable isotopes and

stable isotope-labeled

compounds.[4][5][6][7]

[8]

Provides a wide array

of deuterated

reagents and offers

custom synthesis

services for specific

research needs.[5]

--INVALID-LINK--

CDN Isotopes

Supplier of deuterium-

labeled compounds

with a substantial in-

stock inventory and

custom synthesis

capabilities.[9][10][11]

[12][13]

Chemists have

extensive experience

in the preparation of a

wide range of

deuterated chemicals.

[9]

--INVALID-LINK--

ResolveMass

Laboratories Inc.

Specializes in the

custom synthesis of

deuterated chemicals

for analytical,

pharmacokinetic, and

advanced material

applications.[14]

Delivers tailor-made

deuterated molecules

with a focus on purity

and reproducibility.[14]

--INVALID-LINK--
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MedChemExpress

(MCE)

Offers custom

synthesis of stable

isotope-labeled

compounds, including

those with deuterium,

13C, and 15N.[15]

Provides synthesis of

various types of

labeled compounds

with high purity and

isotopic enrichment.

[15]

--INVALID-LINK--

Alfa Chemistry

Provides custom

synthesis of

deuterated

compounds, including

starting materials,

intermediates, and

final products for drug

discovery and

development.[16]

Utilizes advanced

isotope labeling

techniques to achieve

precise deuterium

incorporation.[16]

--INVALID-LINK--

Dalton Research

Molecules

Manufactures high-

quality deuterated

compounds and offers

custom synthesis

services.[17]

Can be contacted for

a quote on specific

compound

requirements.[17]

--INVALID-LINK--

Experimental Protocols
The use of 1,1-Diethoxynonane-d10, once synthesized, would primarily be as an internal

standard in quantitative mass spectrometry assays. Below are representative experimental

protocols for the synthesis of a deuterated acetal and its subsequent use.

Representative Synthesis of a Deuterated Acetal (e.g.,
1,1-Diethoxynonane-d10)
The synthesis of 1,1-Diethoxynonane-d10 would typically start from a deuterated aldehyde.

Various methods exist for the synthesis of deuterated aldehydes.[18][19][20][21][22][23] A

general procedure for the subsequent acetalization is as follows:

Materials:
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Nonanal-d10 (custom synthesized)

Anhydrous ethanol

Triethyl orthoformate

Anhydrous p-toluenesulfonic acid (catalyst)

Anhydrous diethyl ether or dichloromethane (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an

inert atmosphere (e.g., nitrogen or argon), dissolve Nonanal-d10 in anhydrous ethanol.

Add triethyl orthoformate, which acts as both a reagent and a water scavenger.

Add a catalytic amount of anhydrous p-toluenesulfonic acid to the mixture.

Stir the reaction mixture at room temperature or gently heat to reflux for several hours,

monitoring the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).

Once the reaction is complete, cool the mixture to room temperature and quench the catalyst

by adding a saturated sodium bicarbonate solution.

Extract the product with diethyl ether or dichloromethane.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate or sodium sulfate,

and filter.

Concentrate the filtrate under reduced pressure to obtain the crude 1,1-Diethoxynonane-
d10.
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Purify the crude product by vacuum distillation or column chromatography to yield the final

product of high purity.

Application as an Internal Standard in LC-MS/MS
Analysis
Deuterated internal standards are considered the gold standard for quantitative bioanalysis due

to their chemical and physical similarity to the analyte.[24][25][26]

Sample Preparation (Protein Precipitation):[27]

To a 100 µL aliquot of the biological matrix sample (e.g., plasma, urine), add a known

amount of 1,1-Diethoxynonane-d10 solution in a suitable organic solvent (e.g., acetonitrile).

Add three to four volumes of cold acetonitrile to precipitate the proteins.

Vortex the mixture vigorously for 1-2 minutes.

Centrifuge the samples at high speed (e.g., >10,000 g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Visualizing the Workflow
The following diagram illustrates a typical workflow for the use of a deuterated internal standard

in a quantitative LC-MS/MS analysis.

Sample Preparation LC-MS/MS Analysis Data Processing

Biological Sample
(e.g., Plasma) Spiking

1,1-Diethoxynonane-d10
(Internal Standard)

Protein Precipitation
(e.g., Acetonitrile) Centrifugation Supernatant Collection LC-MS/MS System Data Acquisition Quantification

(Analyte/IS Ratio) Final Report
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Click to download full resolution via product page

Caption: Workflow for quantitative analysis using a deuterated internal standard.

In conclusion, while 1,1-Diethoxynonane-d10 is not a readily available stock chemical, it can

be procured through custom synthesis from specialized suppliers. Its primary application lies in

serving as a highly effective internal standard for mass spectrometry-based quantification,

ensuring the accuracy and precision demanded in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Toronto Research Chemicals (TRC) products | Bio-Connect [bio-connect.nl]

2. lubio.ch [lubio.ch]

3. Toronto Research Chemicals Clinisciences [clinisciences.com]

4. isotope.com [isotope.com]

5. isotope.com [isotope.com]

6. Cambridge Isotope Laboratories ACETALDEHYDE-D4 (D, 99%), 5 G, 1632-89-9, | Fisher
Scientific [fishersci.com]

7. Cambridge Isotope Laboratories Acetaldehyde-D4 (D, 99%), 1g, Quantity: | Fisher
Scientific [fishersci.com]

8. isotope.com [isotope.com]

9. cdnisotopes.com [cdnisotopes.com]

10. C/D/N ISOTOPES INC. - Pointe-Claire, Canada [chemeurope.com]

11. cdnisotopes.com [cdnisotopes.com]

12. cdnisotopes.com [cdnisotopes.com]

13. cdnisotopes.com [cdnisotopes.com]

14. resolvemass.ca [resolvemass.ca]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15561220?utm_src=pdf-body-img
https://www.benchchem.com/product/b15561220?utm_src=pdf-body
https://www.benchchem.com/product/b15561220?utm_src=pdf-custom-synthesis
https://www.bio-connect.nl/supplier/toronto-research-chemicals/
https://www.lubio.ch/assets/PDFs/TRC_Isotope_labeled_compounds.pdf
https://www.clinisciences.com/en/merk/Toronto-research-chemicals
https://isotope.com/acetaldehyde-d4-d-dlm-112-1
https://isotope.com/deuterated-reagents-for-pharmaceuticals/
https://www.fishersci.com/shop/products/tert-butyl-chloride-d9-d-98/501630844
https://www.fishersci.com/shop/products/tert-butyl-chloride-d9-d-98/501630844
https://www.fishersci.com/shop/products/acetaldehyde-d4-99-1g/NC0429325
https://www.fishersci.com/shop/products/acetaldehyde-d4-99-1g/NC0429325
https://isotope.com/deuterated-reagents-for-electronics/
https://www.cdnisotopes.com/
https://www.chemeurope.com/en/companies/20889/c-d-n-isotopes-inc.html
https://www.cdnisotopes.com/products/new-products
https://www.cdnisotopes.com/products
https://www.cdnisotopes.com/media/catalog/pdf/CAT_CDN_WEB_2017_USA_v3.pdf
https://resolvemass.ca/custom-synthesis-of-deuterated-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. medchemexpress.com [medchemexpress.com]

16. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

17. Deuterated Compounds [daltonresearchmolecules.com]

18. Available Technologies | Tech Launch Arizona [inventions.arizona.edu]

19. researchgate.net [researchgate.net]

20. WO2021045879A1 - Synthesis of deuterated aldehydes - Google Patents
[patents.google.com]

21. deuterated.bocsci.com [deuterated.bocsci.com]

22. Synthesis of deuterated aldehydes (2021) | Wang Wei [scispace.com]

23. researchgate.net [researchgate.net]

24. benchchem.com [benchchem.com]

25. resolvemass.ca [resolvemass.ca]

26. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]

27. texilajournal.com [texilajournal.com]

To cite this document: BenchChem. [Unveiling 1,1-Diethoxynonane-d10: A Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561220#commercial-suppliers-of-1-1-
diethoxynonane-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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